N-(3-hydroxy-3-(thiophen-3-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-(3-hydroxy-3-thiophen-3-ylpropyl)-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C14H14F3NO3S2/c15-14(16,17)11-2-1-3-12(8-11)23(20,21)18-6-4-13(19)10-5-7-22-9-10/h1-3,5,7-9,13,18-19H,4,6H2
• InChI Key: FNWRXKLORNKNII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCCC(C2=CSC=C2)O)C(F)(F)F
• Molecular Formula: C14H14F3NO3S2
• Molecular Weight: 365.4 g/mol

Description

N-(3-hydroxy-3-(thiophen-3-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide, commonly known as THPP-TF, is a novel sulfonamide compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of carbonic anhydrase enzymes, which play a crucial role in various physiological processes. In

Scientific Research Applications

Synthesis and Biochemical Evaluation

Benzenesulfonamides have been synthesized and evaluated for their biochemical activities. For instance, certain derivatives were identified as high-affinity inhibitors of enzymes like kynurenine 3-hydroxylase, demonstrating potential for investigating neurological conditions and pathways related to kynurenine metabolism (Röver et al., 1997). These findings open avenues for detailed studies on the pathophysiological roles of the kynurenine pathway, especially after neuronal injury.

Anticancer and Anti-inflammatory Properties

Celecoxib derivatives, a class of compounds including benzenesulfonamide structures, have shown promising anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities (Küçükgüzel et al., 2013). This research indicates the potential of these derivatives to be developed into therapeutic agents for a variety of conditions, emphasizing the importance of sulfonamide groups in medicinal chemistry.

Carbonic Anhydrase Inhibition

A significant body of research on benzenesulfonamides focuses on their role as carbonic anhydrase inhibitors. These compounds have been found to possess potent inhibitory effects on various isoforms of carbonic anhydrase, an enzyme critical for physiological functions across different organisms (Nocentini et al., 2016). Their research further demonstrates the compounds' potential applications in treating conditions like glaucoma by lowering intraocular pressure.

Novel Scaffolds for Receptor Antagonism

Research into benzenesulfonamide derivatives has also led to the development of novel scaffolds for receptor antagonism. For example, compounds based on the benzenesulfonanilide skeleton have been found to function as progesterone receptor (PR) antagonists, providing a new approach to treating diseases like uterine leiomyoma and endometriosis (Yamada et al., 2016).